Cas no 4792-83-0 (4,4'-Azoxydiphenetole)

• Product name: 4,4'-Azoxydiphenetole
• CAS No: 4792-83-0
• MF: C₁₆H₁₈N₂O₃
• MW: 286.325724124908
• MDL: MFCD00026790
• CID: 330082
• PubChem ID: 87562240

4,4'-Azoxydiphenetole Chemical and Physical Properties

Names and Identifiers

• Diazene,bis(4-ethoxyphenyl)-, 1-oxide
• 4,4'-Azoxydiphenetole
• (4-ethoxyphenyl)-(4-ethoxyphenyl)imino-oxidoazanium
• 4,4'-Diethoxyazoxybenzene
• 4,4'-Azoxyphenetole
• 4,4'-Bis(ethoxy)azoxybenzene
• ADP
• Azoxyphenetole
• NSC 142006
• PAP
• p,p'-Azoxyphenetole
• p,p'-Diethoxyazoxybenzene
• p,p'-Diethyloxyazoxybenzene
• p-Azoxyphenetol
• 4,4-AZOXYDIPHENETOLE
• Azoxybenzene, 4,4'-diethoxy-
• Diazene, bis(4-ethoxyphenyl)-, 1-oxide
• 1-ethoxy-4-[(Z)-(4-ethoxyphenyl)-NNO-azoxy]benzene
• Bis-p-ethoxyazoxybenzene
• 4,4'-Diethoxy azoxybenzene
• amino(4-ethoxyphenyl)[(4-ethoxyphenyl)azamethylene]-1-ol
• Bis(4-ethoxyphenyl)di
• A0683
• (1Z)-bis(4-ethoxyphenyl)diazen-1-ium-1-olate
• NSC142006
• VS-01278
• NSC-142006
• AKOS037652929
• T70951
• A827398
• AKOS005448468
• (Z)-1,2-bis(4-ethoxyphenyl)diazene oxide
• 4792-83-0
• MFCD00026790
• Azoxybenzene,4'-diethoxy-
• AC-10338
• (4-ethoxyphenyl)-(4-ethoxyphenyl)imino-oxidanidyl-azanium
• FT-0617000
• (z)-(4-ethoxyphenyl)-(4-ethoxyphenyl)imino-oxido-ammonium
• p-Azoxyphenetole; 98%
• (4-ethoxyphenyl)-(4-ethoxyphenyl)imino-oxidoammonium
• FS-4500
• DB-051486
• BBL002971
• STK378390
• 4,4\\'-Azoxydiphenetole

• MDL： MFCD00026790
• Inchi： 1S/C16H18N2O3/c1-3-20-15-9-5-13(6-10-15)17-18(19)14-7-11-16(12-8-14)21-4-2/h5-12H,3-4H2,1-2H3/b18-17-
• InChI Key： QUICZVHSJNKDBL-ZCXUNETKSA-N
• SMILES： O(C([H])([H])C([H])([H])[H])C1C([H])=C([H])C(=C([H])C=1[H])/[N+](=N/C1C([H])=C([H])C(=C([H])C=1[H])OC([H])([H])C([H])([H])[H])/[O-]

Computed Properties

• Exact Mass: 286.13200
• Monoisotopic Mass: 286.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Surface Charge: 0
• Tautomer Count: nothing
• Topological Polar Surface Area: 59.6

Experimental Properties

• Color/Form: Yellow solid
• Density: 1.11
• Melting Point: 151°C
• Boiling Point: 428.69°C (rough estimate)
• Flash Point: 219.9±31.5 °C
• Refractive Index: 1.6320 (estimate)
• PSA: 59.57000
• LogP: 4.93290
• Solubility: Uncertain

4,4'-Azoxydiphenetole Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• RTECS：HM2966400
• Storage Condition：Store at 4 ° C, better storage at -4 ° C

4,4'-Azoxydiphenetole Customs Data

• HS CODE：2927000090
• Customs Data：

  China Customs Code:

  2927000090

  Overview:

  2927000090 Other diazo compounds\Azo compounds, etc(Including azoxycompounds). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2927000090 other diazo-, azo- or azoxy-compounds.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers
• Material Chemicals Colorants and Pigments Dyes
• Material Chemicals Colorants and Pigments

Additional information on 4,4'-Azoxydiphenetole

4,4'-Azoxydiphenetole (CAS No. 4792-83-0): Properties, Applications, and Market Insights

4,4'-Azoxydiphenetole (CAS No. 4792-83-0) is a specialized organic compound with unique chemical properties and diverse industrial applications. As a member of the azoxy family, this compound has garnered attention in recent years due to its potential in advanced material science and specialty chemical formulations. Researchers and industry professionals frequently search for terms like "4,4'-Azoxydiphenetole uses", "CAS 4792-83-0 properties", and "azoxy compounds applications", reflecting growing interest in this niche chemical sector.

The molecular structure of 4,4'-Azoxydiphenetole features a central azoxy group (-N=N(O)-) bridging two phenetole moieties, creating a symmetrical configuration that contributes to its stability and reactivity characteristics. This structural arrangement makes it particularly interesting for studies in molecular alignment and liquid crystal technology, areas that have seen increased research activity in 2023-2024. Common search queries such as "azoxy compounds in liquid crystals" and "4,4'-Azoxydiphenetole synthesis" indicate strong academic and industrial interest in these applications.

In the pharmaceutical sector, 4,4'-Azoxydiphenetole serves as a valuable intermediate for the synthesis of more complex molecules. While not itself biologically active, its derivatives have shown potential in various therapeutic areas, prompting searches for "4792-83-0 pharmaceutical applications" and "azoxy compound drug development". The compound's ability to participate in diverse chemical reactions makes it particularly useful in medicinal chemistry research, especially in the design of novel molecular architectures.

The material science applications of 4,4'-Azoxydiphenetole extend to advanced polymer systems and specialty coatings. Its thermal stability and optical properties have led to investigations in high-performance materials, with recent patents highlighting its use in temperature-responsive systems. Industry professionals often search for "4,4'-Azoxydiphenetole in polymers" and "azoxy compounds for smart materials", reflecting the compound's relevance in cutting-edge material development.

From a commercial perspective, the market for 4,4'-Azoxydiphenetole has shown steady growth, particularly in Asia-Pacific regions where specialty chemical production has expanded significantly. Market analysts frequently query "4792-83-0 market trends" and "azoxy compounds industry forecast", indicating strong business interest in this chemical segment. The compound's niche applications contribute to its stable demand among research institutions and specialty chemical manufacturers.

Environmental and safety considerations for 4,4'-Azoxydiphenetole follow standard chemical handling protocols, with particular attention to its stability under various conditions. Recent regulatory developments have prompted searches for "CAS 4792-83-0 safety data" and "azoxy compound handling guidelines", as industries adapt to evolving chemical management standards. Proper storage and handling procedures ensure safe utilization across all applications.

Analytical characterization of 4,4'-Azoxydiphenetole typically involves techniques such as HPLC, NMR spectroscopy, and mass spectrometry. The compound's distinct spectral signatures make it relatively easy to identify and quantify, leading to frequent searches for "4,4'-Azoxydiphenetole analytical methods" and "4792-83-0 characterization" among quality control professionals and researchers.

Future research directions for 4,4'-Azoxydiphenetole appear promising, with particular interest in its potential applications in nanotechnology and advanced electronics. Emerging search terms like "azoxy compounds in nanoelectronics" and "4,4'-Azoxydiphenetole innovative uses" suggest expanding horizons for this versatile chemical. As material science continues to advance, the unique properties of this compound may find applications in technologies not yet envisioned.

The synthesis and production of 4,4'-Azoxydiphenetole continue to evolve, with recent process optimization efforts reducing production costs while maintaining high purity standards. Manufacturers frequently search for "4792-83-0 synthesis improvements" and "azoxy compound production scale-up", reflecting ongoing industrial interest in efficient manufacturing methods for this specialty chemical.

In academic circles, 4,4'-Azoxydiphenetole serves as an important model compound for studying azoxy chemistry fundamentals. Educational searches for "azoxy group reactivity" and "4,4'-Azoxydiphenetole reaction mechanisms" demonstrate its value in chemical education and theoretical research. The compound's well-defined behavior makes it particularly useful for teaching advanced organic chemistry concepts.

Quality specifications for commercial 4,4'-Azoxydiphenetole typically emphasize purity levels exceeding 98%, with particular attention to the absence of isomeric impurities. Purchasers often search for "CAS 4792-83-0 technical specifications" and "high purity azoxy compounds", highlighting the importance of quality assurance in specialty chemical procurement. Reputable suppliers provide comprehensive certificates of analysis to meet these stringent requirements.

As research into functional materials intensifies, 4,4'-Azoxydiphenetole continues to attract attention for its potential in photoresponsive systems. Recent studies exploring its behavior under light stimulation have generated search interest in terms like "azoxy compounds photochemistry" and "4792-83-0 optical properties". These investigations may lead to novel applications in optical devices and light-controlled systems.

The global supply chain for 4,4'-Azoxydiphenetole remains robust, with multiple manufacturers offering the compound in various quantities. Procurement specialists frequently search for "4,4'-Azoxydiphenetole suppliers" and "CAS 4792-83-0 distributors", reflecting ongoing demand across research and industrial sectors. The compound's availability in both small-scale laboratory quantities and bulk industrial amounts supports diverse user needs.

Looking ahead, the versatility of 4,4'-Azoxydiphenetole ensures its continued relevance in multiple scientific and industrial domains. As new applications emerge and existing ones expand, this compound will likely maintain its position as an important specialty chemical with unique properties and valuable applications across numerous technological fields.